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Compound of Interest

Compound Name: Rhodamine WT

Cat. No.: B1214824 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Rhodamine WT, a

fluorescent tracer dye with significant applications in environmental monitoring and potential

uses in specialized research settings. This document details its commercial sources, typical

purity specifications, and the analytical methods employed for its quality control.

Commercial Sources and Available Formulations
Rhodamine WT is primarily available from specialized chemical suppliers, often as a

concentrated aqueous solution. The "WT" designation distinguishes it as a water tracer,

formulated for high solubility and stability in aqueous environments. Key commercial suppliers

include:

Bright Deyes® (Distributors include Forestry Suppliers and Fondriest Environmental): Offers

Rhodamine WT dye in various concentrations, commonly as 2.5%, 20%, and 50% solutions.

Their products are certified by NSF International for use in potable water, indicating a high

level of quality control.

JMN SPECIALTIES, INC.: Provides Rhodamine WT liquid, typically as a 20% by weight

solution.

Hoskin Scientific: Supplies Rhodamine WT liquid with a 20% active ingredient

concentration.
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Biosynth: Offers a 20% aqueous solution of Rhodamine WT.

These suppliers generally provide the dye in bulk quantities suitable for large-scale

environmental studies. For laboratory-scale research, smaller quantities may be available upon

request. A crucial document for assessing the quality of a specific batch of Rhodamine WT is

the Certificate of Analysis (COA), which can be requested from the supplier.

Table 1: Summary of Commercial Rhodamine WT Products

Supplier/Distributo
r

Product Name Formulation Key Features

Bright Dyes®
FWT Red Fluorescent

Dye

Liquid Concentrate

(e.g., 2.5%, 20%,

50%)

NSF International

certified for potable

water.

JMN SPECIALTIES,

INC.

RHODAMINE WT

LIQUID
20% by weight liquid

High tintorial strength

for fluorometry or

visual tracing.

Hoskin Scientific Rhodamine WT Liquid 20% active ingredient
Biodegradable and

non-toxic.

Biosynth
Rhodamine WT, 20%

aqueous solution

20% w/w aqueous

solution

Effective fluorescent

probe.

Purity and Quality Control
The purity of Rhodamine WT is critical for its intended applications, ensuring accurate and

reproducible results. Commercial preparations are typically sold as solutions with a specified

concentration of the active ingredient.

A Certificate of Analysis (COA) is the primary document that provides detailed information on

the purity of a specific lot of Rhodamine WT. While a generic COA is not always publicly

available, a sample COA for a related compound, Rhodamine B, indicates the types of

information that can be expected. This includes appearance, color, odor, solubility, pH, melting

point, and density. For Rhodamine WT, the COA would also specify the concentration of the

active ingredient and the results of any analytical tests performed to determine purity.
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Analytical Methods for Purity Assessment
High-Performance Liquid Chromatography (HPLC) is a principal analytical technique for

assessing the purity of rhodamine dyes. A reverse-phase HPLC method can be employed to

separate the main rhodamine component from any impurities.

Experimental Protocol: HPLC Analysis of Rhodamine WT Purity

This protocol is a representative method for the analysis of rhodamine dyes and can be

adapted for Rhodamine WT.

Instrumentation:

High-Performance Liquid Chromatography (HPLC) system equipped with a UV-Vis or

fluorescence detector.

C18 reversed-phase column.

Reagents:

Acetonitrile (HPLC grade)

Milli-Q or other high-purity water

Formic acid or phosphoric acid (for mobile phase modification)

Rhodamine WT standard of known purity

Mobile Phase Preparation:

A typical mobile phase consists of a mixture of acetonitrile and water, often with a small

amount of acid (e.g., 0.1% formic acid) to improve peak shape. The exact ratio may need

to be optimized. For example, a starting point could be a gradient from 20% acetonitrile to

80% acetonitrile over 20 minutes.

Standard and Sample Preparation:

Prepare a stock solution of the Rhodamine WT standard in the mobile phase.
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Prepare a series of dilutions to create a calibration curve.

Dilute the commercial Rhodamine WT solution to be tested to a concentration within the

range of the calibration curve.

Chromatographic Conditions:

Column: C18, 5 µm particle size, 4.6 x 250 mm (or similar).

Mobile Phase: Gradient or isocratic elution with an acetonitrile/water mixture.

Flow Rate: 1.0 mL/min.

Injection Volume: 20 µL.

Detection: UV-Vis at the absorbance maximum of Rhodamine WT (approximately 555-

558 nm) or fluorescence detection with excitation and emission wavelengths optimized for

Rhodamine WT.

Data Analysis:

The purity of the sample is determined by comparing the peak area of the main

Rhodamine WT peak to the total area of all peaks in the chromatogram.

The concentration of the active ingredient can be quantified using the calibration curve

generated from the standards.

Applications in Research and Drug Development
While Rhodamine WT's primary application is as a water tracer, its fluorescent properties

make it a subject of interest in other areas, though its use in biological research is less common

than that of other rhodamines like Rhodamine 123.

Rhodamine 123, for instance, is extensively used as a substrate for P-glycoprotein (P-gp), a

key transporter involved in multidrug resistance in cancer. In vitro drug transport assays often

utilize Rhodamine 123 to screen for compounds that may interact with P-gp.
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The application of Rhodamine WT in similar biological assays is not well-documented in

publicly available literature. However, its high fluorescence and water solubility could make it a

candidate for specialized applications in toxicology or environmental impact studies on

biological systems. Any such application would require rigorous characterization of its

interaction with cellular components and potential cytotoxicity.

Visualizations
Workflow for Quality Control of Commercial Rhodamine
WT
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Figure 1. Quality Control Workflow for Rhodamine WT
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Figure 2. Conceptual Diagram of a Rhodamine WT Tracer Study
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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